10.1039/C7TC04032F | Effect of Cu/In ratio and shell thickness on the photo-stability of CuInS2/ZnS nanocrystals†

Effect of Cu/In ratio and shell thickness on the photo-stability of CuInS2/ZnS nanocrystals†

Journal of Materials Chemistry C Pub Date: 2017-11-03 DOI: 10.1039/C7TC04032F

Abstract

CuInS₂ core nanocrystals (NCs) with different Cu/In ratios are synthesized, and a rapid synthesis method is used to overcoat ZnS shells onto them. A time-resolved photoluminescence study revealed that a broad PL peak consists of the contribution from two kinds of donor–acceptor pairs (DAPs), and as indicated by photo-stability measurements, higher energy DAPs are sensitive to irradiation, resulting in the photo-instability of CuInS₂ NCs. The intensity ratio between high-energy DAPs and low-energy ones is decreased with the decrease of the Cu/In ratio, and it is suggested that the high energy DAPs are near the core/shell interfaces, and the low energy ones are inside the cores. The shell's overcoating, which would keep the higher energy DAPs away from the surroundings, could improve the photo-stability of the NCs.

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Journal Name：Journal of Materials Chemistry C

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